Cas no 914299-59-5 (3-(3-Chlorophenyl)pyrrolidine)

3-(3-Chlorophenyl)pyrrolidine is a versatile heterocyclic compound featuring a pyrrolidine core substituted with a 3-chlorophenyl group at the 3-position. This structure imparts unique reactivity and functionalization potential, making it valuable in pharmaceutical and agrochemical research. The chlorophenyl moiety enhances lipophilicity and binding affinity, while the pyrrolidine ring offers conformational flexibility, facilitating interactions with biological targets. Its well-defined stereochemistry and stability under various conditions make it a reliable intermediate for synthesizing complex molecules. The compound is particularly useful in medicinal chemistry for developing CNS-active agents and enzyme inhibitors. High purity grades ensure consistent performance in synthetic applications.
3-(3-Chlorophenyl)pyrrolidine structure
3-(3-Chlorophenyl)pyrrolidine structure
Product Name:3-(3-Chlorophenyl)pyrrolidine
CAS No:914299-59-5
MF:C10H12ClN
MW:181.661981582642
MDL:MFCD09027611
CID:1038051
PubChem ID:18337166
Update Time:2025-06-10

3-(3-Chlorophenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 3-(3-Chlorophenyl)pyrrolidine
    • 3-(3-chlorophenyl)pyrrolidine(SALTDATA: FREE)
    • 3-(3-Chlorophenyl)pyrrolidine, AldrichCPR
    • A904186
    • BS-38625
    • N10839
    • 1335686-78-6
    • (R)-3-(3-Chloro-phenyl)-pyrrolidine
    • 914299-59-5
    • AKOS011639672
    • SCHEMBL2410760
    • MFCD09027611
    • AB49213
    • SB32882
    • FT-0691893
    • F2148-1390
    • 3-(3-Chloro-phenyl)-pyrrolidine
    • EN300-221197
    • DTXSID50592920
    • 3-(3-Chlorophenyl)pyrrolidine (ACI)
    • SY262033
    • DB-013857
    • MDL: MFCD09027611
    • Inchi: 1S/C10H12ClN/c11-10-3-1-2-8(6-10)9-4-5-12-7-9/h1-3,6,9,12H,4-5,7H2
    • InChI Key: FQSUFJMIMCTWRI-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C1CNCC1

Computed Properties

  • Exact Mass: 181.0658271g/mol
  • Monoisotopic Mass: 181.0658271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 274.7±33.0 °C at 760 mmHg
  • Flash Point: 120.0±25.4 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-(3-Chlorophenyl)pyrrolidine Security Information

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3-(3-Chlorophenyl)pyrrolidine Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Xylene ;  overnight, reflux
2.1 Reagents: (T-4)-Trihydro(tetrahydrofuran)boron Solvents: Tetrahydrofuran ;  0 °C; 30 min, 0 °C; 3 h, 0 °C → reflux; cooled
2.2 Reagents: Hydrochloric acid Solvents: Water ;  < pH 1
Reference
Synthesis of 3-(3-aryl-pyrrolidin-1-yl)-5-aryl-1,2,4-triazines that have antibacterial activity and also inhibit inorganic pyrophosphatase
Lv, Wei; et al, Bioorganic & Medicinal Chemistry, 2014, 22(1), 406-418

Production Method 2

Reaction Conditions
1.1 Solvents: Ethanol ,  Water ;  overnight, 70 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  < pH 1
2.1 Reagents: Hydrochloric acid Solvents: Water ;  overnight, reflux
3.1 Solvents: Xylene ;  overnight, reflux
4.1 Reagents: (T-4)-Trihydro(tetrahydrofuran)boron Solvents: Tetrahydrofuran ;  0 °C; 30 min, 0 °C; 3 h, 0 °C → reflux; cooled
4.2 Reagents: Hydrochloric acid Solvents: Water ;  < pH 1
Reference
Synthesis of 3-(3-aryl-pyrrolidin-1-yl)-5-aryl-1,2,4-triazines that have antibacterial activity and also inhibit inorganic pyrophosphatase
Lv, Wei; et al, Bioorganic & Medicinal Chemistry, 2014, 22(1), 406-418

Production Method 3

Reaction Conditions
1.1 Reagents: (T-4)-Trihydro(tetrahydrofuran)boron Solvents: Tetrahydrofuran ;  0 °C; 30 min, 0 °C; 3 h, 0 °C → reflux; cooled
1.2 Reagents: Hydrochloric acid Solvents: Water ;  < pH 1
Reference
Synthesis of 3-(3-aryl-pyrrolidin-1-yl)-5-aryl-1,2,4-triazines that have antibacterial activity and also inhibit inorganic pyrophosphatase
Lv, Wei; et al, Bioorganic & Medicinal Chemistry, 2014, 22(1), 406-418

Production Method 4

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  overnight, reflux
2.1 Solvents: Xylene ;  overnight, reflux
3.1 Reagents: (T-4)-Trihydro(tetrahydrofuran)boron Solvents: Tetrahydrofuran ;  0 °C; 30 min, 0 °C; 3 h, 0 °C → reflux; cooled
3.2 Reagents: Hydrochloric acid Solvents: Water ;  < pH 1
Reference
Synthesis of 3-(3-aryl-pyrrolidin-1-yl)-5-aryl-1,2,4-triazines that have antibacterial activity and also inhibit inorganic pyrophosphatase
Lv, Wei; et al, Bioorganic & Medicinal Chemistry, 2014, 22(1), 406-418

Production Method 5

Reaction Conditions
1.1 Catalysts: Piperidine Solvents: Toluene ;  5 h, reflux
2.1 Solvents: Ethanol ,  Water ;  overnight, 70 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ;  < pH 1
3.1 Reagents: Hydrochloric acid Solvents: Water ;  overnight, reflux
4.1 Solvents: Xylene ;  overnight, reflux
5.1 Reagents: (T-4)-Trihydro(tetrahydrofuran)boron Solvents: Tetrahydrofuran ;  0 °C; 30 min, 0 °C; 3 h, 0 °C → reflux; cooled
5.2 Reagents: Hydrochloric acid Solvents: Water ;  < pH 1
Reference
Synthesis of 3-(3-aryl-pyrrolidin-1-yl)-5-aryl-1,2,4-triazines that have antibacterial activity and also inhibit inorganic pyrophosphatase
Lv, Wei; et al, Bioorganic & Medicinal Chemistry, 2014, 22(1), 406-418

3-(3-Chlorophenyl)pyrrolidine Raw materials

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